Isotetradecyl methacrylate

Specification

• CAS No.: 1814944-46-1
• Molecular Formula: C18H34O2
• Molecular Weight: 282.5 g/mol
• IUPAC Name: 12-methyltridecyl 2-methylprop-2-enoate
• Standard InChI: InChI=1S/C18H34O2/c1-16(2)14-12-10-8-6-5-7-9-11-13-15-20-18(19)17(3)4/h16H,3,5-15H2,1-2,4H3
• Standard InChI Key: MRUNBWPNLIPKOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCCCCCCCCCOC(=O)C(=C)C

Introduction

Synthesis and Manufacturing Methods

Isotetradecyl methacrylate is synthesized via esterification of methacrylic acid with isotetradecanol. Industrial production typically involves:

• Catalytic oxidation of isobutylene to methacrylic acid.

• Esterification with iso-tridecanol (12-methyltridecanol) under acidic or enzymatic conditions.

Key process considerations include:

• Use of phenolic inhibitors (e.g., hydroquinone) to prevent premature polymerization.

• Temperature control (<35°C) to minimize peroxide formation.

• Oxygen presence during storage to stabilize the monomer.

Industrial-scale production volumes range between 10–50 million pounds annually, with major manufacturers in China and Europe.

Physical and Chemical Properties

Property	Value
Boiling Point	147–154°C (0.70 Torr)
Density	0.871 ± 0.06 g/cm³
Refractive Index (20°C)	1.448
Vapor Pressure (20°C)	0.06 Pa
LogP	7.31–7.66
Viscosity	6.24 mm²/s

The branched alkyl chain enhances solubility in nonpolar solvents (e.g., hexane, toluene) and reduces crystallinity compared to linear analogs. Its hydrolytic stability is moderate, requiring storage under anhydrous conditions to prevent ester degradation.

Applications in Polymer Science

Copolymerization and Material Design

Isotetradecyl methacrylate is widely used as a comonomer to impart flexibility in acrylic polymers. Notable applications include:

• Adhesives and Sealants: Enhances tack and low-temperature performance in pressure-sensitive adhesives.

• Coatings: Reduces Tg in automotive coatings, improving impact resistance.

• Oil-Repellent Fabrics: Incorporated into fluoropolymers for waterproof textiles.

Advanced Polymer Architectures

In RAFT-mediated dispersion polymerization, isotetradecyl methacrylate enables the synthesis of micrometer-sized particles (1–13 μm) with controlled morphology. For example, copolymerization with glycidyl methacrylate yields microparticles for drug delivery systems.

Analytical Methods and Characterization

Chromatographic Analysis

Reverse-phase HPLC (Newcrom R1 column) with a mobile phase of acetonitrile/water/phosphoric acid (70:30:0.1 v/v) achieves baseline separation (retention time: 8.2 min). MS-compatible methods substitute phosphoric acid with formic acid.

Spectroscopic Characterization

• ¹H NMR: Peaks at δ 6.1 (CH₂=C–), δ 5.5 (CH₂=C–), and δ 4.1 (–O–CH₂–).

• FTIR: C=O stretch at 1720 cm⁻¹, C–O–C at 1150 cm⁻¹.

Hazard	Precautionary Measures
Skin Irritation (Category 2)	Use nitrile gloves
Eye Damage (Category 2)	Wear goggles
Respiratory Irritation (STOT SE 3)	Use fume hoods
Polymerization Risk	Store under air, not inert gas

Regulatory status includes ECHA registration (304-182-5) and compliance with REACH guidelines.